
Commercial Availability and Technical Guide for
2-Hydroxymethyl Olanzapine-d3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Hydroxymethyl Olanzapine-d3

Cat. No.: B12390433 Get Quote

For researchers, scientists, and drug development professionals requiring 2-Hydroxymethyl
Olanzapine-d3 for analytical and metabolic studies, several commercial suppliers offer this

deuterated metabolite of Olanzapine. This guide provides a consolidated overview of available

suppliers, technical data, and relevant experimental protocols to facilitate its procurement and

application.

Commercial Suppliers
2-Hydroxymethyl Olanzapine-d3, a critical internal standard for mass spectrometry-based

quantification of the corresponding olanzapine metabolite, is available from a number of

specialized chemical suppliers. The table below summarizes the key information for

procurement.
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Note: While LGC Standards lists the non-deuterated molecular weight, the product is the

deuterated form. Purity and isotopic enrichment data are typically provided in the Certificate of

Analysis (CoA) upon purchase. Most suppliers guarantee high purity (≥95% or ≥98%) for their

reference standards.

Experimental Protocols
The primary application of 2-Hydroxymethyl Olanzapine-d3 is as an internal standard in the

quantitative analysis of 2-Hydroxymethyl Olanzapine in biological matrices by liquid

chromatography-tandem mass spectrometry (LC-MS/MS). Below is a representative protocol

synthesized from established methodologies.

Sample Preparation: Solid-Phase Extraction (SPE)
Aliquoting: To 100 µL of serum or plasma sample, add the internal standard solution (2-
Hydroxymethyl Olanzapine-d3) in a suitable solvent like acetonitrile.
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Protein Precipitation: Precipitate proteins by adding an appropriate volume of acetonitrile.

Vortex mix the samples.

Centrifugation: Centrifuge the samples to pellet the precipitated proteins.

SPE Cartridge Conditioning: Condition an SPE cartridge (e.g., a mixed-mode cation

exchange cartridge) with methanol followed by deionized water.

Sample Loading: Load the supernatant from the centrifuged sample onto the conditioned

SPE cartridge.

Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to

remove interferences.

Elution: Elute the analyte and the internal standard with a stronger, typically acidified, organic

solvent.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen

and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A C18 reverse-phase column is commonly used (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium

formate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.

Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode is generally used.
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Detection: Multiple Reaction Monitoring (MRM) is employed for quantification. The specific

precursor-to-product ion transitions for 2-Hydroxymethyl Olanzapine and its d3-labeled

internal standard need to be optimized on the specific mass spectrometer being used.

Workflow and Logic Diagrams
The following diagrams illustrate the procurement and experimental workflow for utilizing 2-
Hydroxymethyl Olanzapine-d3.
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Caption: Procurement workflow for 2-Hydroxymethyl Olanzapine-d3.
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Caption: Experimental workflow for quantification using the internal standard.

To cite this document: BenchChem. [Commercial Availability and Technical Guide for 2-
Hydroxymethyl Olanzapine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12390433#commercial-suppliers-of-2-hydroxymethyl-
olanzapine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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